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Compound of Interest

Compound Name: FGIN 1-43

Cat. No.: B137372

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential logistical and safety information for
FGIN 1-43, a potent and specific ligand for the mitochondrial DBI receptor (MDR)[1][2]. It is
crucial to note that safety data sheets (SDS) for FGIN 1-43 present conflicting hazard
information. While some sources classify it as not a hazardous substance[3], others indicate it
is harmful if swallowed and very toxic to aquatic life with long-lasting effects[4]. Therefore, a
cautious approach, adhering to the more stringent safety warnings, is strongly recommended.

Chemical and Physical Properties of FGIN 1-43

A summary of the quantitative data available for FGIN 1-43 is presented below, offering a quick
reference for laboratory use.
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Property Value

CAS Number 145040-29-5[1][4][5]
Molecular Formula C28H36CI2N20[3][5]
Molecular Weight 487.5 g/mol [3][5]
Appearance Solid[5]

Storage (Powder) -20°C[4]

Storage (in Solvent) -80°C[4]

Experimental Protocols for Safe Handling and
Storage

Adherence to proper handling and storage protocols is the first step in ensuring safety and
minimizing waste.

Personal Protective Equipment (PPE): Before handling FGIN 1-43, ensure the following PPE is

worn:

Eye Protection: Safety goggles with side-shields[3][4].

Hand Protection: Protective gloves[3][4].

Skin and Body Protection: Impervious clothing to prevent skin contact[3][4].

Respiratory Protection: A suitable respirator should be used, especially when handling the
powder form to avoid dust and aerosol formation[3][4].

Handling Procedures:
e Avoid inhalation of dust or aerosols[4].
¢ Prevent contact with eyes and skin[4].

e Use only in areas with adequate exhaust ventilation[4].
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» Do not eat, drink, or smoke when using this product[4].

e Wash skin thoroughly after handling[4].

Storage Procedures:

Keep the container tightly sealed[4].
» Store in a cool, well-ventilated area[4].
e Protect from direct sunlight and sources of ignition[4].

e For long-term storage of the powder, maintain a temperature of -20°C. If in solvent, store at
-80°C[4][6].

FGIN 1-43 Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of FGIN 1-
43, from initial handling to final waste management.
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Start: Handling FGIN 1-43

i

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

No spill

Accidental Spill Occurs

Routine Disposal of Unused Material
or Contaminated Waste

Contain Spill with Absorbent Material
(e.g., diatomite, universal binders)

'

Decontaminate Surfaces
and Equipment with Alcohol

i v

Collect Spillage and Contaminated Materials
in a Sealed Container

l

Label Container as 'Hazardous Waste'
with Chemical Name and Date

Consult Local, State, and Federal
Waste Disposal Regulations

Dispose of Contents/Container
to an Approved Waste Disposal Plant

End of Process

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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